Cas no 2126162-87-4 (4-methoxy-5-methyl-1,3-thiazole-2-carbothioamide)

• Product Name: 4-methoxy-5-methyl-1,3-thiazole-2-carbothioamide
• CAS No: 2126162-87-4
• MF: C₆H₈N₂OS₂
• MW: 188.270518302917
• CID: 4639247
• Update Time: 2025-05-20

4-methoxy-5-methyl-1,3-thiazole-2-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-5-methyl-1,3-thiazole-2-carbothioamide

• Inchi： 1S/C6H8N2OS2/c1-3-5(9-2)8-6(11-3)4(7)10/h1-2H3,(H2,7,10)
• InChI Key： ODAGJYDGJQKUIH-UHFFFAOYSA-N
• SMILES： S1C(C)=C(OC)N=C1C(N)=S

Additional information on 4-methoxy-5-methyl-1,3-thiazole-2-carbothioamide

Comprehensive Guide to 4-Methoxy-5-methyl-1,3-thiazole-2-carbothioamide (CAS No. 2126162-87-4)

4-Methoxy-5-methyl-1,3-thiazole-2-carbothioamide (CAS No. 2126162-87-4) is a specialized organic compound belonging to the thiazole family. With its unique molecular structure, this compound has garnered significant attention in pharmaceutical research, agrochemical development, and material science. The presence of both methoxy and carbothioamide functional groups enhances its reactivity, making it a versatile intermediate in synthetic chemistry.

The compound's CAS number 2126162-87-4 serves as a unique identifier in chemical databases, ensuring precise tracking in research and industrial applications. Scientists and manufacturers often search for 4-methoxy-5-methyl-1,3-thiazole-2-carbothioamide suppliers or CAS 2126162-87-4 technical data to source high-purity samples for their projects. Its molecular formula, C₆H₈N₂OS₂, reflects a balanced combination of carbon, hydrogen, nitrogen, oxygen, and sulfur atoms, contributing to its diverse chemical behavior.

Recent trends in green chemistry have increased interest in thiazole derivatives like this compound due to their potential in eco-friendly applications. Researchers are exploring its role in biodegradable materials and sustainable agrochemicals, aligning with global environmental concerns. The compound's carbothioamide group is particularly valuable in metal-chelating processes, which are crucial for developing novel catalysts in industrial chemistry.

In pharmaceutical applications, 4-methoxy-5-methyl-1,3-thiazole-2-carbothioamide serves as a key building block for drug discovery. Its structural features make it valuable for designing enzyme inhibitors and receptor modulators, especially in treatments targeting metabolic disorders. The scientific community frequently searches for thiazole carbothioamide biological activity or CAS 2126162-87-4 pharmacological properties, reflecting growing interest in its therapeutic potential.

The compound's physical properties include a moderate melting point and good solubility in common organic solvents, which facilitates its use in various chemical reactions. Analytical techniques like HPLC, NMR, and mass spectrometry are typically employed to verify the purity of 4-methoxy-5-methyl-1,3-thiazole-2-carbothioamide samples. Quality control specifications often require ≥98% purity for research-grade material, with stringent limits on residual solvents and heavy metals.

From a commercial perspective, the market for specialty thiazole compounds has shown steady growth, driven by demand from the pharmaceutical and agrochemical sectors. Companies searching for CAS 2126162-87-4 price trends or bulk 4-methoxy-5-methyl-1,3-thiazole-2-carbothioamide typically engage with specialized chemical suppliers who can provide technical support and regulatory documentation. Proper storage recommendations include keeping the compound in a cool, dry place away from strong oxidizers to maintain stability.

Innovative applications continue to emerge for this compound, particularly in material science where its heterocyclic structure contributes to the development of advanced polymers with unique electronic properties. The methoxy-thiazole moiety has shown promise in creating materials with tailored conductivity and thermal stability, relevant for next-generation electronics and coatings.

Safety considerations for handling 4-methoxy-5-methyl-1,3-thiazole-2-carbothioamide include standard laboratory precautions such as using personal protective equipment and working in well-ventilated areas. While not classified as highly hazardous, proper risk assessment should precede any large-scale use. Researchers often look for CAS 2126162-87-4 safety data or 4-methoxy-5-methyl-1,3-thiazole-2-carbothioamide MSDS to ensure compliant handling procedures.

The synthesis of this compound typically involves multi-step organic reactions starting from commercially available thiazole precursors. Modern optimization focuses on improving yield and reducing environmental impact through atom-economical processes and green solvents. Patent literature reveals ongoing innovation in production methods, with recent approaches emphasizing catalytic systems that minimize waste generation.

Looking ahead, 4-methoxy-5-methyl-1,3-thiazole-2-carbothioamide is poised to maintain its importance in chemical research and development. Its structural versatility supports diverse applications ranging from medicinal chemistry to advanced materials, ensuring continued demand from both academic and industrial sectors. The compound represents an excellent example of how functionalized heterocycles contribute to innovation across multiple scientific disciplines.